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Compound of Interest

Compound Name: 4-Bromo-3-(hydroxymethyl)phenol

Cat. No.: B1288526 Get Quote

Essential Safety and Handling Guide for 4-
Bromo-3-(hydroxymethyl)phenol
This guide provides crucial safety and logistical information for the handling and disposal of 4-
Bromo-3-(hydroxymethyl)phenol, tailored for researchers, scientists, and drug development

professionals. Adherence to these protocols is essential for ensuring a safe laboratory

environment.

Physicochemical and Hazard Data
The following table summarizes the key quantitative data for 4-Bromo-3-
(hydroxymethyl)phenol.
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Property Value Reference

CAS Number 2737-20-4 [1][2]

Molecular Formula C₇H₇BrO₂ [1]

Molecular Weight 203.03 g/mol [1]

Appearance Solid [3]

Melting Point 142 °C [2]

Boiling Point 341.2 ± 27.0 °C [2]

Storage Temperature
2-8 °C, Sealed in dry

conditions
[3]

Hazard Statements:

Causes skin irritation.[4]

Causes serious eye irritation.[4]

May cause respiratory irritation.[4]

Harmful if swallowed, inhaled, or absorbed through the skin.[3]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to minimize exposure. The following

recommendations are based on general best practices for handling phenolic and brominated

aromatic compounds.
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles. A

face shield should be worn

over goggles if there is a

significant splash hazard.

Protects against splashes and

airborne particles that can

cause serious eye irritation.[5]

[6]

Hand Protection

Double-gloving is

recommended. Use nitrile

exam-style gloves as a base

layer, with an outer layer of

utility-grade neoprene or butyl

rubber gloves for extended

contact.[5]

Phenolic compounds can

penetrate standard nitrile

gloves. Neoprene and butyl

rubber offer better resistance.

[5][7]

Skin and Body Protection

A fully buttoned lab coat, long

pants, and closed-toe shoes

are mandatory.[5] For tasks

with a higher risk of splashing,

a chemically resistant apron

(neoprene or butyl rubber) is

advised.[5]

Prevents accidental skin

contact and contamination of

personal clothing.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood.

[5][8] If a fume hood is not

available or if dust/aerosols

are generated, a NIOSH-

approved respirator with an

organic vapor/acid gas

cartridge and a P100

particulate filter is required. A

proper fit test is essential.

Minimizes the risk of inhaling

irritating dust or vapors.[9]

Operational Plan: Step-by-Step Handling
Procedures
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This section outlines the procedural workflow for safely handling 4-Bromo-3-
(hydroxymethyl)phenol from receipt to disposal.

1. Pre-Handling Preparations:

Designated Area: All work with this compound must be performed in a designated area within

a certified chemical fume hood.[5][8]

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.[9]

Spill Kit: A spill kit containing absorbent materials (e.g., vermiculite or commercial absorbent

pads), appropriate PPE, and waste disposal bags must be available.

Waste Container: Prepare a clearly labeled, sealable hazardous waste container for all solid

and liquid waste contaminated with 4-Bromo-3-(hydroxymethyl)phenol.

2. Handling the Compound:

Personal Protective Equipment: Don all required PPE as detailed in the table above before

entering the designated handling area.

Weighing: If weighing the solid, do so within the fume hood to contain any dust. Use a

disposable weigh boat.

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Centrifugation: If centrifugation is required, use sealed safety cups to prevent the generation

of aerosols. Always open centrifuge tubes inside the fume hood.[5]

3. Post-Handling Procedures:

Decontamination: Wipe down the work area within the fume hood with an appropriate

decontaminating solution.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Disposable

gloves should be removed first and placed in the hazardous waste container. The lab coat

should be the last item removed.
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Hand Washing: Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan
Proper disposal is a critical step in the chemical lifecycle to ensure environmental and personal

safety.

Chemical Waste: All surplus 4-Bromo-3-(hydroxymethyl)phenol and solutions containing it

must be disposed of as hazardous chemical waste.[5][6] Do not pour down the drain.

Contaminated Materials: All disposable items that have come into contact with the chemical,

including gloves, weigh boats, paper towels, and pipette tips, must be collected in the

designated hazardous waste container.[9]

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected as hazardous waste. Manage the empty container according to

your institution's specific guidelines for hazardous waste containers.[9]

Waste Pickup: Arrange for the disposal of all hazardous waste through your institution's

environmental health and safety office or a licensed professional waste disposal service.[9]

Experimental Workflow Diagram
The following diagram illustrates the key stages of the handling workflow for 4-Bromo-3-
(hydroxymethyl)phenol.
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Caption: Workflow for handling 4-Bromo-3-(hydroxymethyl)phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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